Cas no 51-03-6 (Piperonyl butoxide)

• Product Name: Piperonyl butoxide
• CAS No: 51-03-6
• MF: C₁₉H₃₀O₅
• MW: 338.438506603241
• MDL: MFCD00005842
• CID: 33509
• PubChem ID: 5794
• Update Time: 2026-05-14

Piperonyl butoxide Chemical and Physical Properties

Names and Identifiers

• 5-((2-(2-Butoxyethoxy)ethoxy)methyl)-6-propylbenzo[d][1,3]dioxole
• 2-(2-butoxyethoxy)ethyl 6-propylpiperonyl ether
• Piperonylbutoxide
• PBO
• 3,4-Methylenedioxy-6-Propylbenzyl-n-Butyldiethyleneglycolether
• Piperonyl butoxide (PBO)
• Diperonyl butoxide
• ENT-14250
• Xylose Lysine Desoxycholate Agar Medium
• 2-(2-Butoxyethoxy)ethyl (6-propylpiperonyl) ether
• 5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-propyl-1,3-benzodioxole
• 5-[2-(2-butoxyethoxy)ethoxymethyl]-6-propyl-1,3-benzodioxole
• 5-{[2-(2-butoxyethoxy)ethoxy]methyl}-6-propyl-2H-1,3-benzodioxole
• Butacid
• BUTACIDE
• Butocide
• INCITE
• nia5273
• Pip
• PRENTOX
• Pyrenon
• Vex
• 4,5-Methylenedioxy-2-propylbenzyldiethyleneglycol butyl ether
• 增效醚
• Piperonyl butoxide

• MDL： MFCD00005842
• Inchi： InChI=1S/C19H30O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h12-13H,3-11,14-15H2,1-2H3
• InChI Key： FIPWRIJSWJWJAI-UHFFFAOYSA-N
• SMILES： CCCC1=C(COCCOCCOCCCC)C=C2OCOC2=C1

Computed Properties

• Exact Mass: 338.20900
• Monoisotopic Mass: 338.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Amber Liquid
• Density: 1.06
• Melting Point: No data available
• Boiling Point: 180 °C
• Flash Point: >230?°F
• Refractive Index: n20/D 1.498(lit.)
• Solubility: water: slightly soluble0.0289g/L at 20.4°C
• Water Partition Coefficient: <0.1 g/100="" ml="" at="" 18℃="">
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 46.15000
• LogP: 3.71770
• Vapor Pressure: 1.16E-10mmHg at 25°C
• Solubility: It is miscible in methanol, ethanol and benzene.
• Merck: 7476

Piperonyl butoxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H331,H410
• Warning Statement： P261,P273,P311,P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61-S45-S36/37/39-S28A
• RTECS：XS8050000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：II
• TSCA：Yes
• Toxicity：LD50 orally in female, male rats: 6150, 7500 mg/kg (Gaines)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R24; R51/53
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether